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Compound of Interest

Compound Name: Methyl phenylacetate

Cat. No.: B094091 Get Quote

Essential Safety and Handling Guide for Methyl
Phenylacetate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with methyl phenylacetate (CAS No.

101-41-7). Adherence to these protocols is vital for ensuring laboratory safety and minimizing

potential risks associated with this compound. Methyl phenylacetate is a colorless liquid with

a strong, honey-like odor, commonly used in the flavor and perfume industries.[1][2][3] While it

is not classified as a hazardous substance under GHS, proper handling is essential to ensure a

safe laboratory environment.[4][5]

Key Physical and Toxicological Data
The following table summarizes the key quantitative data for methyl phenylacetate for easy

reference and comparison.
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Property Value Citations

Molecular Formula C₉H₁₀O₂ [1][5]

Molecular Weight 150.17 g/mol [1][5]

Appearance Clear, colorless liquid [1]

Odor Strong, honey-like [1][2]

Boiling Point 215-220 °C (419-428 °F) [1][4][6]

Flash Point 99 °C (210.2 °F) [1][6]

Density 1.066 g/cm³ at 20 °C (68 °F) [2][4]

Solubility

Slightly soluble in water;

soluble in alcohol and most

organic oils.

[1][7]

LD50 Oral (Rat) 2550 mg/kg [1][5][6][8]

LD50 Dermal (Rabbit) 2400 mg/kg [8]

Vapor Pressure 0.129 - 0.16 mmHg @ 25 °C [7][9]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent personal

exposure. The required PPE for handling methyl phenylacetate is outlined below.

Eye and Face Protection:

Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)

standards.[5][8]

Chemical goggles should be used if there is a risk of splashing.[8]

Skin Protection:

Hand Protection: Wear general protective gloves, such as nitrile or lightweight rubber

gloves.[8][10] Gloves should be inspected before use.[5][7] For prolonged or frequently
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repeated contact, gloves with a higher protection class (breakthrough time > 240 minutes)

are recommended.[8] Use proper glove removal technique to avoid skin contact.[5][7]

Body Protection: Wear standard laboratory clothing or overalls.[8] For larger quantities,

impervious clothing should be used.[5] No special equipment is typically needed when

handling small quantities.[8]

Respiratory Protection:

Under normal operating conditions with adequate general exhaust ventilation, respiratory

protection is not usually required.[4][8][10]

If there is a risk of inhaling vapors, mists, or aerosols, or if ventilation is inadequate, use a

NIOSH-approved respirator with a Type A-P filter.[5][8][10][11]

Operational Plan: Safe Handling Protocol
Follow this step-by-step guidance for the safe handling of methyl phenylacetate in the

laboratory.

Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood.[1][5][7][11]

Ensure that an eyewash station and a safety shower are readily accessible.[11][12]

Identify and eliminate all potential ignition sources, as the material is combustible.[5][8][13]

Keep away from heat, sparks, and open flames.[5][8]

Handling the Chemical:

Avoid all personal contact with the substance, including inhalation of vapors.[5][8]

Keep the container tightly closed when not in use.[1][8]

Do not eat, drink, or smoke in the designated handling area.[1][13]

Storage:
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Store in a cool, dry, and well-ventilated area.[1][5][8]

Keep containers securely sealed in their original packaging.[8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[2][5][8]

Protect containers from physical damage and check regularly for leaks.[8]

Hygiene:

Wash hands thoroughly with soap and water after handling the chemical and before

breaks.[1][5]

Change out of any contaminated clothing immediately.[4][14]

Emergency Protocol: Chemical Spill Response
In the event of a spill, a swift and safe response is critical. The following workflow outlines the

necessary steps.
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Diagram: Methyl Phenylacetate Spill Response Workflow
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Safety First
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Remove Ignition Sources & Improve Ventilation
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SELECT PPE
Wear appropriate gloves, goggles, and clothing.

Use respirator if ventilation is poor.

Prepare

CONTAIN THE SPILL
Use absorbent material (sand, vermiculite)

to prevent spreading.

Action

CLEAN-UP
Collect absorbed material into a sealed container

for hazardous waste.

Action

DECONTAMINATE
Clean the spill area with water.

Collect cleaning water for disposal.

Final Steps

DISPOSAL
Dispose of waste container according to

local, state, and federal regulations.

Final Steps

Click to download full resolution via product page

Caption: Workflow for handling a methyl phenylacetate spill.
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Waste Disposal Plan
Proper disposal of methyl phenylacetate and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Regulatory Compliance: All waste materials must be disposed of in accordance with local,

state, and federal regulations.[4][8] Users must refer to the laws operating in their specific

area.[8]

Product Disposal:

If the product is unused or uncontaminated, recycling may be an option.[8] Consult the

manufacturer or a licensed professional waste disposal service.[8]

Do not mix with other waste.[4]

Container Disposal:

Leave the chemical in its original container.[4]

Uncleaned containers should be handled and disposed of as if they still contain the

product.[4]

Spill Residue Disposal:

Contaminated absorbent materials and soil must be placed in a suitable, sealed container

for disposal.[1][5]

Do not allow wash water from cleaning or fire-fighting to enter drains or surface water.[4]

[8] Collect all contaminated water for appropriate treatment and disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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